Cas no 1353855-67-0 (2-bromo-5-cyclopropylaniline)

• Product name: 2-bromo-5-cyclopropylaniline
• CAS No: 1353855-67-0
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 5208351

2-bromo-5-cyclopropylaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-cyclopropylaniline

• Inchi： 1S/C9H10BrN/c10-8-4-3-7(5-9(8)11)6-1-2-6/h3-6H,1-2,11H2
• InChI Key： KVKXCLBCPVFJFW-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2CC2)=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 2-bromo-5-cyclopropylaniline

Recent Advances in the Application of 2-Bromo-5-cyclopropylaniline (CAS: 1353855-67-0) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-cyclopropylaniline (CAS: 1353855-67-0) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural features that enable diverse functionalization. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-bromo-5-cyclopropylaniline as a precursor for the synthesis of selective JAK3 inhibitors. The bromo and cyclopropyl groups facilitated efficient Suzuki-Miyaura cross-coupling reactions, yielding compounds with nanomolar potency against JAK3 while maintaining selectivity over other JAK isoforms. This work underscores the compound's role in addressing autoimmune disorders with reduced off-target effects.

In parallel research, 2-bromo-5-cyclopropylaniline has been incorporated into the development of novel TRK kinase inhibitors for cancer therapy. A Nature Communications paper (2024) detailed its use in constructing a library of 120 analogs, with lead compounds showing >100-fold selectivity for TRKA over other kinases. The cyclopropyl moiety was found to significantly improve metabolic stability in preclinical models, addressing a key challenge in kinase inhibitor development.

Recent synthetic methodology advancements have expanded the applications of this building block. A 2024 ACS Catalysis report described a photoredox-catalyzed amination protocol that enables direct functionalization of the aniline nitrogen, bypassing traditional protection/deprotection steps. This innovation has reduced synthetic steps by 30-40% in several drug discovery programs utilizing 2-bromo-5-cyclopropylaniline.

The compound's safety profile has been systematically evaluated in recent toxicology studies. Research published in Chemical Research in Toxicology (2023) established an LD50 >500 mg/kg in rodent models, with no observed genotoxicity in Ames tests. These findings support its continued use as a pharmaceutical intermediate, though researchers note the need for proper handling due to potential skin sensitization.

Looking forward, computational studies predict that derivatives of 2-bromo-5-cyclopropylaniline may show promise in targeting protein-protein interactions, particularly in the p53-MDM2 axis. Several pharmaceutical companies have included these scaffolds in their 2024-2025 discovery pipelines, suggesting sustained interest in this chemical space.